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Compound of Interest

Compound Name:
N,N-bis(trideuteriomethyl)nitrous

amide

Cat. No.: B018138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and degradation

pathways of N,N-bis(trideuteriomethyl)nitrous amide, also known as N-

Nitrosodimethylamine-d6 (NDMA-d6). Given the limited direct research on the deuterated

compound, this guide leverages extensive data available for its non-deuterated analog, N-

nitrosodimethylamine (NDMA), to infer its stability profile and degradation mechanisms. The

enhanced stability often associated with deuterated compounds suggests that the data

presented for NDMA can be considered a conservative baseline for NDMA-d6.[1]

Chemical Profile
Property Value

Chemical Name N,N-bis(trideuteriomethyl)nitrous amide

Synonyms
N-Nitrosodimethylamine-d6, NDMA-d6,

Di(methyl-d3)amine, N-nitroso-

CAS Number 17829-05-9

Molecular Formula C₂D₆N₂O

Molecular Weight 80.12 g/mol
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Stability Profile
N-nitrosamines are generally considered to be relatively stable compounds.[2] Their

degradation is influenced by factors such as pH, temperature, and exposure to light.

pH Stability
Nitrosamines are known to be stable at neutral and basic pH.[2] Denitrosation, a primary

degradation pathway, typically occurs only in strongly acidic solutions (e.g., >1M strong acid).

[2]

Thermal Stability
Studies on the long-term stability of volatile nitrosamines, including NDMA, in biological

matrices have shown high stability at low temperatures. For instance, NDMA has been found to

be stable for up to 358 days when stored at -70°C.[2] Short-term stability has been

demonstrated for up to 24 days at temperatures as high as 20°C.[2] It is important to note that

elevated temperatures can lead to the degradation of certain drug products containing amine

functionalities, which can then form nitrosamines in the presence of nitrites.

Photostability
NDMA is susceptible to photolytic degradation.[3][4] It exhibits strong UV absorbance, leading

to its decomposition upon exposure to ultraviolet light.[4] The degradation products of NDMA

photolysis include methylamine, dimethylamine, nitrite, nitrate, and formate.[5]

Table 1: Summary of Expected Stability of N,N-bis(trideuteriomethyl)nitrous amide based on

NDMA Data
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Condition Expected Stability Reference

pH

Stable in neutral and basic

conditions; degradation in

strong acid (>1M).

[2]

Temperature

Stable for extended periods at

≤ -20°C. Stable for at least 24

days at 20°C.

[2]

Light
Susceptible to degradation

upon exposure to UV light.
[3][4]

Degradation Pathways
The degradation of N,N-bis(trideuteriomethyl)nitrous amide is expected to follow pathways

similar to those of NDMA, primarily through photolysis and metabolism. The deuterium isotope

effect may influence the rate of these reactions. Studies on the metabolism of NDMA have

shown that deuteration can decrease its carcinogenicity and affect its metabolic activation,

suggesting a slower rate of degradation in biological systems.[5][6][7]

Photolytic Degradation
Upon exposure to UV radiation, the N-NO bond in the molecule can undergo cleavage, leading

to the formation of various degradation products.

Caption: Proposed photolytic degradation pathway for N,N-bis(trideuteriomethyl)nitrous
amide.

Metabolic Degradation
In biological systems, the degradation is primarily enzymatic, involving cytochrome P450

enzymes. The deuterium isotope effect has been shown to slow down the metabolism of

NDMA.[5][6][7]

Caption: Proposed metabolic degradation pathway, highlighting the role of enzymatic action.

Experimental Protocols
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The following sections outline recommended experimental protocols for assessing the stability

and degradation of N,N-bis(trideuteriomethyl)nitrous amide. These are based on

established methods for NDMA analysis and stability testing.

Synthesis of N,N-bis(trideuteriomethyl)nitrous amide
A common method for the synthesis of nitrosamines involves the reaction of a secondary amine

with a nitrosating agent, such as sodium nitrite, in an acidic medium.[8] For the synthesis of the

deuterated compound, deuterated dimethylamine would be used as the starting material.

Materials:

Dimethylamine-d6 hydrochloride

Sodium nitrite

Hydrochloric acid

Dichloromethane (for extraction)

Anhydrous sodium sulfate (for drying)

Procedure:

Dissolve Dimethylamine-d6 hydrochloride in water.

Cool the solution in an ice bath.

Slowly add a solution of sodium nitrite in water while maintaining the low temperature.

Acidify the reaction mixture with hydrochloric acid, keeping the temperature low.

Allow the reaction to proceed for a specified time.

Extract the product with dichloromethane.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to obtain the product.
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Purify the product using appropriate chromatographic techniques.

Stability Testing Protocol
This protocol is designed to assess the stability of N,N-bis(trideuteriomethyl)nitrous amide
under various stress conditions.

Caption: A generalized workflow for conducting stability studies on the target compound.

Procedure:

Preparation of Test Solutions: Prepare solutions of N,N-bis(trideuteriomethyl)nitrous
amide in relevant solvents (e.g., water, methanol, drug formulation matrix) at a known

concentration.

Stress Conditions:

pH: Adjust the pH of aqueous solutions to acidic, neutral, and basic levels (e.g., pH 2, 7,

and 10) using appropriate buffers.

Temperature: Store samples at various temperatures, including refrigerated (2-8°C),

ambient (25°C/60% RH), and accelerated (40°C/75% RH) conditions.

Light: Expose samples to controlled UV and visible light conditions as per ICH Q1B

guidelines. Protect control samples from light.

Time Points: Collect samples at predetermined time intervals (e.g., 0, 24, 48, 72 hours, and

weekly/monthly for long-term studies).

Analysis: Analyze the samples using a validated analytical method, such as LC-MS/MS or

GC-MS, to quantify the remaining amount of N,N-bis(trideuteriomethyl)nitrous amide and

identify any degradation products. The use of a non-deuterated internal standard (NDMA)

can aid in accurate quantification.

Data Analysis: Calculate the degradation rate constants and half-life of the compound under

each stress condition.
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Analytical Method
A sensitive and specific analytical method is crucial for stability studies. Liquid chromatography-

tandem mass spectrometry (LC-MS/MS) is a widely used technique for the analysis of

nitrosamines.

Table 2: Example LC-MS/MS Parameters for Analysis

Parameter Condition

LC Column C18 reverse-phase column

Mobile Phase
Gradient of water and methanol/acetonitrile with

formic acid

Ionization Source
Atmospheric Pressure Chemical Ionization

(APCI) or Electrospray Ionization (ESI)

Mass Spectrometer Triple Quadrupole (QqQ)

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transitions Precursor ion (m/z of [M+H]⁺) → Product ions

Conclusion
While direct experimental data on the stability and degradation of N,N-
bis(trideuteriomethyl)nitrous amide is not readily available in the public domain, a robust

understanding can be extrapolated from the extensive research on its non-deuterated analog,

NDMA. The deuterated compound is expected to exhibit similar or enhanced stability. The

primary degradation pathways are likely to be photolysis and, in biological systems, enzymatic

metabolism, with the rates of these processes potentially being influenced by the deuterium

isotope effect. The experimental protocols outlined in this guide provide a framework for

generating the specific stability and degradation data required for regulatory submissions and

to ensure the quality and safety of pharmaceutical products. Further experimental studies are

essential to definitively characterize the stability and degradation profile of this specific

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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